N-benzyl-N'-cyclohexyl-N-(2-furylmethyl)thiourea

• IUPAC Name: 1-benzyl-3-cyclohexyl-1-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C19H24N2OS/c23-19(20-17-10-5-2-6-11-17)21(15-18-12-7-13-22-18)14-16-8-3-1-4-9-16/h1,3-4,7-9,12-13,17H,2,5-6,10-11,14-15H2,(H,20,23)
• InChI Key: BWAIMIFLUFKNAA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)N(CC2=CC=CC=C2)CC3=CC=CO3
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

N-benzyl-N'-cyclohexyl-N-(2-furylmethyl)thiourea is a chemical compound with the molecular formula C20H26N2OS. It is also known as KB-141, and it belongs to the class of thiourea derivatives. KB-141 has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

KB-141 works by inhibiting the activity of certain enzymes in the body. It has been shown to inhibit the activity of carbonic anhydrase, which plays a role in the growth and spread of cancer cells. KB-141 has also been found to inhibit the activity of HIV-1 integrase, which is an enzyme required for the replication of the HIV virus.
Biochemical and Physiological Effects:
KB-141 has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, which is a process of programmed cell death. KB-141 has also been found to inhibit angiogenesis, which is the formation of new blood vessels. This property makes KB-141 a potential candidate for the treatment of cancer. Additionally, KB-141 has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using KB-141 in lab experiments is its high potency. It has been found to be effective at low concentrations, which makes it a cost-effective option for researchers. However, one limitation of using KB-141 is its low solubility in water. This can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of KB-141. One potential application is in the development of new cancer treatments. KB-141 has been shown to inhibit the growth and spread of cancer cells, and further research could lead to the development of new therapies. Additionally, KB-141 has been found to have antiviral properties, and further research could lead to the development of new antiviral drugs. Another potential direction for future research is the study of the mechanism of action of KB-141. Understanding how KB-141 works at the molecular level could lead to the development of new drugs with similar properties.

Synthesis Methods

KB-141 can be synthesized by reacting benzyl isothiocyanate with cyclohexylamine and 2-furfurylamine. The reaction takes place in the presence of a base such as potassium carbonate and a solvent such as ethanol. The resulting product is purified through recrystallization.

Scientific Research Applications

KB-141 has been extensively studied for its potential applications in scientific research. It has been found to have anticancer, antiviral, and antifungal properties. KB-141 has also been shown to inhibit the growth of certain bacteria and parasites. It has been used in various studies to investigate the mechanism of action of different biological processes.